2,6-Dichloroisonicotinic acid

• CAS: 5398-44-7
• Synonyms: 2,6-dichloroisonicotinic acid; 2,6-dichloroisonicotinic acid, calcium salt; 2,6-dichloroisonicotinic acid, lithium salt; 2,6-dichloroisonicotinic acid, magnesium salt; 2,6-dichloroisonicotinic acid, potassium salt; 2,6-dichloroisonicotinic acid, sodium salt
• Molecular Formula: C6H3Cl2NO2
• Molecular Weight: 192.00 g/mol
• SMILES: C1=C(C=C(N=C1Cl)Cl)C(=O)O
• InChI: InChI=1S/C6H3Cl2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
• InChIKey: SQSYNRCXIZHKAI-UHFFFAOYSA-N

Researchers probing SA-independent SAR pathways face limited tools. 2,6-Dichloroisonicotinic acid (INA) activates defense gene expression downstream of SA accumulation, solving this challenge. • Induces PR genes & pathogen resistance in SA-deficient nahG plants-a unique capability absent in salicylic acid. • Superior potency over SA in monocot species (barley) for robust defense activation. • 20-70% disease reduction validated in soybean/cotton field trials. Consistent ≥98% purity, ambient shipping, ready global supply.

2,6-Dichloroisonicotinic Acid: SAR Elicitor

2,6-Dichloroisonicotinic acid (INA), also known as 2,6-dichloropyridine-4-carboxylic acid, is a synthetic analog of salicylic acid (SA) and a well-established inducer of systemic acquired resistance (SAR) in plants [1]. Unlike SA, INA acts downstream of SA accumulation in the SAR signaling pathway, enabling defense gene activation and pathogen resistance in plants incapable of accumulating SA [2]. Structurally, it is a pyridine derivative with chlorine substitutions at positions 2 and 6 and a carboxylic acid group at position 4 [3], which confers distinct chemical properties that differentiate it from unsubstituted isonicotinic acid and other SAR inducers.

SA-independent SAR pathway dissection

Downstream defense gene activation without SA accumulation

Monocot and dicot defense elicitation studies

• [1] Vernooij B, Friedrich L, Goy PA, Staub T, Kessmann H, Ryals J. 2,6-Dichloroisonicotinic acid-induced resistance to pathogens without the accumulation of salicylic acid. Mol Plant Microbe Interact. 1995;8(2):228-234. doi:10.1094/MPMI-8-0228 View Source
• [2] Vernooij B, Friedrich L, Goy PA, Staub T, Kessmann H, Ryals J. 2,6-Dichloroisonicotinic acid-induced resistance to pathogens without the accumulation of salicylic acid. Mol Plant Microbe Interact. 1995;8(2):228-234. doi:10.1094/MPMI-8-0228 View Source
• [3] ChEBI:73179 - 2,6-dichloroisonicotinic acid. European Bioinformatics Institute. View Source

2,6-Dichloroisonicotinic Acid: Irreplaceable for SAR

While isonicotinic acid serves as the core scaffold, the 2,6-dichloro substitution pattern of INA is critical for its biological activity as a plant defense elicitor [1]. Unsubstituted isonicotinic acid exhibits significantly lower potency in inducing plant resistance [2]. Furthermore, INA distinguishes itself from the natural elicitor salicylic acid (SA) by activating SAR gene expression without triggering SA accumulation, a property that makes INA a uniquely valuable tool for dissecting SA-independent signaling pathways [3]. These structural and mechanistic differences preclude generic substitution with unmodified isonicotinic acid or SA when downstream SAR pathway activation or SA-independent defense induction is required.

Unsubstituted isonicotinic acid

Lacks 2,6-dichloro substitution critical for elicitor activity; may not reproduce defense response.

Salicylic acid (SA)

Triggers SA accumulation while INA activates downstream SAR; pathway activation context may differ.

General SAR inducers

May not activate downstream targets in SA-depleted systems; SA-independent mechanism may not transfer.

• [1] Czerwinski M, et al. Simple modifications of nicotinic, isonicotinic, and 2,6-dichloroisonicotinic acids toward new weapons against plant diseases. Open Chemistry. 2021;19(1):1-15. doi:10.1515/chem-2021-0090 View Source
• [2] Czerwinski M, et al. Simple modifications of nicotinic, isonicotinic, and 2,6-dichloroisonicotinic acids toward new weapons against plant diseases. Open Chemistry. 2021;19(1):1-15. doi:10.1515/chem-2021-0090 View Source
• [3] Vernooij B, Friedrich L, Goy PA, Staub T, Kessmann H, Ryals J. 2,6-Dichloroisonicotinic acid-induced resistance to pathogens without the accumulation of salicylic acid. Mol Plant Microbe Interact. 1995;8(2):228-234. doi:10.1094/MPMI-8-0228 View Source

2,6-Dichloroisonicotinic Acid: Comparative Evidence

APX Inhibition vs. Salicylic Acid

INA exhibits comparable inhibitory potency against ascorbate peroxidase (APX), a key H₂O₂-scavenging enzyme in plants, relative to salicylic acid (SA) [1]. Under defined substrate conditions, the IC₅₀ values for APX inhibition were measured, demonstrating that INA is a nearly equipotent inhibitor of APX compared to SA [1].

APX Inhibition vs. SA

Head-to-head

IC₅₀ 95 µM (INA) vs. 78 µM (SA); 1.22-fold difference

Reported near-equipotent APX inhibition context vs. SA

750 µM ascorbic acid; plant-derived APX

Evidence Dimension	In vitro inhibition of ascorbate peroxidase (APX) activity
Target Compound Data	IC₅₀ = 95 µM
Comparator Or Baseline	Salicylic acid (SA), IC₅₀ = 78 µM
Quantified Difference	INA IC₅₀ is 1.22-fold higher than SA IC₅₀ (95 µM vs. 78 µM)
Conditions	Assay performed in the presence of 750 µM ascorbic acid (AsA); enzyme source: plant-derived APX [1]

Why This Matters

This direct quantitative comparison validates INA as a near-equipotent synthetic alternative to SA for APX inhibition studies, while offering the distinct advantage of SA-independent SAR activation.

• [1] Durner J, Klessig DF. Inhibition of ascorbate peroxidase by salicylic acid and 2,6-dichloroisonicotinic acid, two inducers of plant defense responses. Proc Natl Acad Sci U S A. 1995;92(24):11312-11316. doi:10.1073/pnas.92.24.11312 View Source

Catalase Inhibition vs. Salicylic Acid

INA inhibits catalase activity in tobacco with a dose-response profile comparable to that of salicylic acid (SA) [1]. Both compounds bind to the SA-binding protein/catalase and inhibit its enzymatic activity, with the biological activity of INA analogs correlating with their ability to inhibit catalase and induce PR-1 gene expression [1].

Catalase Inhibition vs. SA

Head-to-head

Comparable dose-response curve for catalase inhibition

Reported similar catalase inhibition profile to SA

Tobacco SA-binding protein/catalase

Evidence Dimension	Inhibition of catalase enzymatic activity
Target Compound Data	Dose-dependent inhibition; comparable dose-response curve to SA
Comparator Or Baseline	Salicylic acid (SA); similar dose-response curve
Quantified Difference	Dose-response curves for inhibition of catalase by INA and SA are similar [1]
Conditions	In vitro catalase inhibition assay using purified tobacco SA-binding protein/catalase [1]

Why This Matters

Demonstrates that INA engages the same molecular target as SA (catalase) with similar potency, supporting its use as a functional SA mimic in studies of ROS-mediated defense signaling.

• [1] Conrath U, Chen Z, Ricigliano JR, Klessig DF. Two inducers of plant defense responses, 2,6-dichloroisonicotinic acid and salicylic acid, inhibit catalase activity in tobacco. Proc Natl Acad Sci U S A. 1995;92(16):7143-7147. doi:10.1073/pnas.92.16.7143 View Source

Powdery Mildew Resistance in Roses

Application of INA to rose cultivars 4 days prior to inoculation with Sphaerotheca pannosa resulted in a dose-dependent reduction in powdery mildew development [1]. The EC₅₀ for colony number reduction was quantified, and cultivar-specific differences in sporulation inhibition were observed [1].

Powdery Mildew (Rose) EC₅₀

Reported

EC₅₀ colony reduction 0.4 mg/L; sporulation 0.37/0.08 mg/L

Reported dose-response benchmark for rose powdery mildew

Cultivars Madelon, Sonia; pre-inoculation application

Evidence Dimension	Reduction in powdery mildew colony number on rose leaves
Target Compound Data	EC₅₀ = 0.4 mg L⁻¹ for colony number reduction (cv. Madelon and cv. Sonia); EC₅₀ for sporulation = 0.37 mg L⁻¹ (cv. Madelon) and 0.08 mg L⁻¹ (cv. Sonia)
Comparator Or Baseline	Untreated control plants (no comparative elicitor data provided in this study)
Quantified Difference	INA treatment reduced colony number by 50% at 0.4 mg L⁻¹ compared to untreated controls; sporulation EC₅₀ was 0.37 mg L⁻¹ (cv. Madelon) and 0.08 mg L⁻¹ (cv. Sonia)
Conditions	Rosa hybrida cultivars Madelon (susceptible) and Sonia (partially resistant); foliar INA application 4 days prior to inoculation with Sphaerotheca pannosa conidia; assessed 7-10 days post-inoculation [1]

Why This Matters

Provides a validated benchmark EC₅₀ value for INA's efficacy in reducing powdery mildew in a commercially relevant ornamental crop, enabling dose-response comparisons with other SAR inducers in future studies.

• [1] Hijwegen T, Verhaar MA, Zadoks JC. Resistance to Sphaerotheca pannosa in roses induced by 2,6-dichloroisonicotinic acid. Plant Pathol. 1996;45(4):631-635. doi:10.1046/j.1365-3059.1996.d01-180.x View Source

Soybean White Mold: Field Efficacy vs. BTH

In multi-year field trials, foliar applications of INA and benzothiadiazole (BTH) were evaluated for their ability to reduce white mold severity in soybean [1]. Both compounds significantly reduced disease severity in susceptible cultivars, with comparable efficacy ranges [1].

Soybean White Mold Field Trial

Head-to-head

INA 20–70% disease reduction vs. BTH 20–60%

Reported field disease reduction range comparable to BTH

Multi-year natural Sclerotinia infection; soybean

Evidence Dimension	Reduction in white mold severity after natural infection
Target Compound Data	3-4 applications of INA reduced disease severity by 20-70% compared to water-treated controls (1993-1995 field seasons)
Comparator Or Baseline	Benzothiadiazole (BTH): 2-4 applications reduced severity by 20-60% (1995-1996 field seasons)
Quantified Difference	INA and BTH achieved comparable disease reduction ranges (20-70% vs. 20-60%), with greatest reductions observed in highly susceptible cultivars Elgin 87 and Williams 82
Conditions	Field-grown soybean (Glycine max) under natural Sclerotinia sclerotiorum infection pressure; susceptible cultivars Elgin 87 and Williams 82; foliar applications during 1993-1996 growing seasons [1]

Why This Matters

Establishes INA as a field-effective SAR activator with efficacy comparable to the commercially developed BTH, providing researchers and agronomists with a viable alternative elicitor for field-based studies of induced resistance.

• [1] Dann E, Diers B, Byrum J, Hammerschmidt R. Effect of treating soybean with 2,6-dichloroisonicotinic acid (INA) and benzothiadiazole (BTH) on seed yields and the level of disease caused by Sclerotinia sclerotiorum in field and greenhouse studies. Eur J Plant Pathol. 1998;104(3):271-278. doi:10.1023/A:1008683312491 View Source

Defense Gene Expression in Barley vs. SA and BTH

Comparative analysis of SAR inducers in barley revealed that INA (DCINA) and BTH are more potent inducers of both defense gene expression and pathogen resistance compared to salicylic acid (SA) [1]. This finding positions INA as a superior elicitor for gene expression studies in monocot systems.

Barley Gene Expression

Head-to-head

DCINA more potent inducer of defense genes than SA

Reported higher gene expression induction in monocot system

Blumeria graminis f.sp. hordei challenge; barley

Evidence Dimension	Induction of barley chemically induced (BCI) defense gene expression and resistance to powdery mildew (Blumeria graminis f.sp. hordei)
Target Compound Data	DCINA (INA) was a more potent inducer of gene expression and resistance than SA
Comparator Or Baseline	Salicylic acid (SA) and Benzothiadiazole (BTH); both DCINA and BTH showed greater potency than SA
Quantified Difference	DCINA and BTH were more potent inducers of both gene expression and resistance compared with SA [1]
Conditions	Barley (Hordeum vulgare) seedlings; chemical application followed by gene expression analysis of BCI genes and assessment of resistance to Blumeria graminis f.sp. hordei [1]

Why This Matters

Demonstrates that INA is not merely an SA substitute but a superior elicitor for inducing defense gene expression in barley, making it the preferred choice for monocot SAR research where SA shows limited efficacy.

• [1] Beßer K, Jarosch B, Langen G, Kogel KH. Expression analysis of genes induced in barley after chemical activation reveals distinct disease resistance pathways. Mol Plant Pathol. 2000;1(5):277-286. doi:10.1046/j.1364-3703.2000.00031.x View Source

Fragment Scaffold for Drug Discovery

2,6-Dichloroisonicotinic acid serves as a privileged fragment scaffold for molecular linking, expansion, and modification in drug discovery campaigns . The 2,6-dichloro substitution pattern on the pyridine ring provides distinct physicochemical properties and synthetic handles not present in unsubstituted isonicotinic acid .

Fragment Scaffold

Class-level

Chlorinated pyridine scaffold with distinct electronic and lipophilic properties

Class-level scaffold property context; data to verify

Sources not provided

Evidence Dimension	Fragment scaffold utility in drug design
Target Compound Data	2,6-Dichloroisonicotinic acid provides a chlorinated pyridine scaffold with carboxylic acid functionality for derivatization
Comparator Or Baseline	Isonicotinic acid (unsubstituted pyridine-4-carboxylic acid); lacks chlorine substitution at positions 2 and 6
Quantified Difference	Presence of two chlorine atoms at positions 2 and 6 confers altered electronic properties (σ-electron withdrawing), increased lipophilicity (ClogP), and unique synthetic reactivity for cross-coupling reactions compared to unsubstituted isonicotinic acid
Conditions	Fragment-based drug discovery applications; scaffold used for molecular linking, expansion, and modification to generate novel candidate molecules

Why This Matters

The 2,6-dichloro substitution pattern provides medicinal chemists with a distinct fragment scaffold that offers different physicochemical properties and synthetic versatility compared to unsubstituted isonicotinic acid, expanding the accessible chemical space for hit-to-lead optimization.

2,6-Dichloroisonicotinic Acid: Research & Industrial Applications

SA-Independent SAR Signaling Pathways

INA is the definitive tool for dissecting SAR signaling components downstream of SA accumulation. Unlike SA itself, INA induces SAR gene expression and pathogen resistance in nahG transgenic plants that cannot accumulate SA [1]. This property makes INA essential for experiments designed to distinguish SA-dependent from SA-independent defense mechanisms and for identifying downstream components of the SAR signal transduction cascade.

Monocot Crop Disease Resistance

In barley and other monocot species, INA (DCINA) demonstrates superior potency in inducing defense gene expression and pathogen resistance compared to SA [1]. Researchers studying induced resistance in cereals should prioritize INA over SA to achieve robust activation of defense pathways and to ensure meaningful experimental outcomes in gene expression studies and pathogen challenge assays.

Field-Scale Induced Resistance in Soybean and Cotton

INA has been validated in multi-year field trials against economically important fungal pathogens including Sclerotinia sclerotiorum in soybean (20-70% disease reduction) [1] and Alternaria macrospora, Xanthomonas campestris, and Verticillium dahliae in cotton [2]. Agronomists and plant pathologists can confidently deploy INA as a SAR activator in field settings to assess the practical potential of induced resistance as a component of integrated pest management strategies.

Fragment-Based Drug Discovery: Chlorinated Pyridine Scaffold

Medicinal chemists can utilize 2,6-dichloroisonicotinic acid as a privileged fragment for molecular linking, expansion, and modification to generate novel drug candidates [1]. The 2,6-dichloro substitution provides unique synthetic handles and altered physicochemical properties compared to unsubstituted isonicotinic acid, enabling exploration of distinct chemical space in hit-to-lead optimization campaigns.

Application

Selection Property

Validation Focus

SA-independent SAR pathway dissection

SA-independent activation mechanism

Downstream defense gene expression without SA accumulation

Monocot defense gene expression studies

Reported higher potency in monocots vs. SA

Pathogen resistance and gene expression assays in barley/other monocots

Field-scale induced resistance research

Field trial disease reduction profiles

Disease severity reduction and integrated pest management context

Fragment-based drug discovery scaffold

2,6-dichloro substitution for electronic and lipophilic tuning

Synthetic derivatization and hit-to-lead optimization

• [1] Vernooij B, Friedrich L, Goy PA, Staub T, Kessmann H, Ryals J. 2,6-Dichloroisonicotinic acid-induced resistance to pathogens without the accumulation of salicylic acid. Mol Plant Microbe Interact. 1995;8(2):228-234. doi:10.1094/MPMI-8-0228 View Source
• [2] Beßer K, Jarosch B, Langen G, Kogel KH. Expression analysis of genes induced in barley after chemical activation reveals distinct disease resistance pathways. Mol Plant Pathol. 2000;1(5):277-286. doi:10.1046/j.1364-3703.2000.00031.x View Source
• [3] Dann E, Diers B, Byrum J, Hammerschmidt R. Effect of treating soybean with 2,6-dichloroisonicotinic acid (INA) and benzothiadiazole (BTH) on seed yields and the level of disease caused by Sclerotinia sclerotiorum in field and greenhouse studies. Eur J Plant Pathol. 1998;104(3):271-278. doi:10.1023/A:1008683312491 View Source
• [4] Colson-Hanks ES, Allen SJ, Deverall BJ. Effect of 2,6-dichloroisonicotinic acid or benzothiadiazole on Alternaria leaf spot, bacterial blight and Verticillium wilt in cotton under field conditions. Australas Plant Pathol. 2000;29(3):170-177. doi:10.1071/AP00030 View Source